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Compound of Interest

Compound Name: Rauvovertine C

Cat. No.: B14763196 Get Quote

For researchers, scientists, and drug development professionals, understanding the

mechanism of action of novel compounds is paramount. This guide addresses the current

scientific understanding of the apoptotic potential of Rauvovertine C, a hexacyclic

monoterpenoid indole alkaloid isolated from the plant Rauvolfia verticillata. Contrary to the

expectation that it might be a potent inducer of apoptosis, current research indicates that

Rauvovertine C does not exhibit significant cytotoxic effects against a range of cancer cell

lines.

A study investigating new indole alkaloids, including Rauvovertine C, found that these

compounds showed no cytotoxicity against five human cancer cell lines: human myeloid

leukemia (HL-60), hepatocellular carcinoma (SMMC-7721), lung cancer (A-549), breast cancer

(MCF-7), and colon cancer (SW480)[1][2]. Furthermore, while some alkaloids from the related

species Rauvolfia caffra have been characterized as weak apoptosis inducers, this has not

been established for Rauvovertine C[3].

Given the lack of evidence for Rauvovertine C-induced apoptosis, this guide will instead

provide a framework for the preliminary investigation of the apoptotic potential of a novel

compound, using methodologies that would be applied to a compound like Rauvovertine C.
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A typical workflow to determine if a compound induces apoptosis involves a series of in vitro

assays that move from assessing overall cell death to identifying specific molecular pathways.
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Cellular Stress
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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